2,5-Diethoxybenzaldehyde {2,4-bisnitrophenyl}hydrazone

• Molecular Formula: C17H18N4O6
• Molecular Weight: 374.3 g/mol
• IUPAC Name: N-[(E)-(2,5-diethoxyphenyl)methylideneamino]-2,4-dinitroaniline
• InChI: InChI=1S/C17H18N4O6/c1-3-26-14-6-8-17(27-4-2)12(9-14)11-18-19-15-7-5-13(20(22)23)10-16(15)21(24)25/h5-11,19H,3-4H2,1-2H3/b18-11+
• InChI Key: UXZCKUSBDVATPI-WOJGMQOQSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)OCC)/C=N/NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• SMILES: CCOC1=CC(=C(C=C1)OCC)C=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

2,5-Diethoxybenzaldehyde {2,4-bisnitrophenyl}hydrazone, also known as DENPH, is a chemical compound that has been widely used in scientific research applications. Its unique properties and structure make it a useful tool for studying various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 2,5-Diethoxybenzaldehyde {2,4-bisnitrophenyl}hydrazone involves the formation of a Schiff base with the target molecule. This can result in changes in the fluorescence properties of the compound, which can be used to monitor changes in the target molecule.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes and to induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-Diethoxybenzaldehyde {2,4-bisnitrophenyl}hydrazone in lab experiments is its high solubility in organic solvents, which makes it easy to work with. However, its low stability under certain conditions and the potential for interference with other compounds can be limitations.

Future Directions

There are several future directions for research involving 2,5-Diethoxybenzaldehyde {2,4-bisnitrophenyl}hydrazone. One area of interest is the development of new fluorescent probes based on its structure. Another area of interest is the use of this compound in the development of new drugs for the treatment of various diseases, including cancer and inflammation.
Conclusion:
In conclusion, this compound is a highly useful compound for scientific research applications. Its unique properties and structure make it a valuable tool for studying various biochemical and physiological processes. Further research in this area is likely to yield new insights and applications for this compound.

Synthesis Methods

The synthesis of 2,5-Diethoxybenzaldehyde {2,4-bisnitrophenyl}hydrazone involves the reaction between 2,5-diethoxybenzaldehyde and 2,4-dinitrophenylhydrazine in the presence of an acid catalyst. The resulting product is a yellow crystalline solid that is highly soluble in organic solvents such as ethanol and acetone.

Scientific Research Applications

2,5-Diethoxybenzaldehyde {2,4-bisnitrophenyl}hydrazone has been used in a variety of scientific research applications, including as a fluorescent probe for studying protein-ligand interactions, as a pH indicator for monitoring intracellular pH, and as a tool for studying the mechanism of action of various enzymes.